Cas no 69542-93-4 (Pivagabine)
Pivagabine is a synthetic neuroactive steroid with potential applications in modulating the hypothalamic-pituitary-adrenal (HPA) axis. It exhibits affinity for sigma-1 receptors and may influence stress-related pathways, making it a compound of interest for neurological and psychiatric research. Pivagabine's structure allows for interaction with membrane-bound proteins, contributing to its neuroprotective and anxiolytic properties. Its mechanism of action involves stabilizing neuronal excitability and mitigating stress-induced hormonal imbalances. The compound is characterized by its lipophilic nature, facilitating blood-brain barrier penetration. Research suggests potential utility in stress-related disorders, though further clinical validation is required. Pivagabine remains a subject of study for its pharmacological profile and therapeutic implications.
Pivagabine structure
Product Name:Pivagabine
CAS No:69542-93-4
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD00868454
CID:509400
PubChem ID:68888
Update Time:2025-08-05
Pivagabine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pivalamidobutanoic acid
- 4-(2,2-dimethylpropanoylamino)butanoic acid
- 4-[(2,2-dimethylpropanoyl)amino]butanoic acid
- Butanoic acid,4-[(2,2-dimethyl-1-oxopropyl)amino]-
- 4-((2,2-Dimethylpropionyl)amino)butyric acid
- 4-Pivalamidobutyric acid
- Butanoic acid, 4-((2,2-dimethyl-1-oxopropyl)amino)-
- N-Trimethylacetyl-4-aminobutyric acid
- Pivagabine [INN]
- UNII-C53SV0WO4V
- CXB 722
- PG 2
- PG 2 (pharmaceutical)
- Tonerg
- Pivagabine
- Pivagabine (INN)
- Q7199622
- A866811
- PIVAGABINE [MART.]
- Butyric acid, 4-pivalamido-
- Tox21_111827
- NCGC00160457-02
- EINECS 274-038-3
- 69542-93-4
- C53SV0WO4V
- DTXSID3046162
- CHEBI:134834
- J-514186
- CXB-722
- MS-23012
- CAS-69542-93-4
- N-Pivaloyl-4-aminobutyric acid
- Z85888809
- NS00036883
- 4-Pivalamido-butyric acid
- PIVAGABINE [WHO-DD]
- SR-01000945179-1
- CXB722
- EN300-27463
- AKOS000127419
- SCHEMBL96152
- CHEMBL1870796
- MFCD00868454
- DB12951
- ET61700000
- Tox21_111827_1
- CS-0028165
- D07342
- 4-(2,2-dimethylpropanamido)butanoic acid
- SR-01000945179
- NCGC00160457-01
- 4-Pivalamidobutanoicacid
- DTXCID1026162
- SR-01000945179-2
- NIOSH/ET6170000
- 4-(2 pound not2-dimethylpropanoylamino)butanoic acid
- FT-0744708
- HY-108295
- 4-(2,2-DIMETHYLPROPIONYLAMINO)BUTYRIC ACID
- SRPNQDXRVRCTNK-UHFFFAOYSA-N
- 4-[(2,2-dimethylpropionyl)amino]butyric acid
- BRD-K62264492-001-02-3
- BRD-K62264492-001-01-5
- DA-18317
-
- MDL: MFCD00868454
- Inchi: 1S/C9H17NO3/c1-9(2,3)8(13)10-6-4-5-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12)
- InChI Key: SRPNQDXRVRCTNK-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)NCCCC(=O)O
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 397°C at 760 mmHg
- Flash Point: 193.9°C
- Refractive Index: 1.462
- Solubility: Slightly soluble (22 g/l) (25 º C),
- PSA: 66.4
Pivagabine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
Pivagabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-108295-5mg |
Pivagabine |
69542-93-4 | ≥98.0% | 5mg |
¥800 | 2025-04-16 | |
| MedChemExpress | HY-108295-10mg |
Pivagabine |
69542-93-4 | ≥98.0% | 10mg |
¥1300 | 2025-04-16 | |
| MedChemExpress | HY-108295-25mg |
Pivagabine |
69542-93-4 | ≥98.0% | 25mg |
¥2238 | 2025-04-16 | |
| Chemenu | CM308962-5g |
4-Pivalamidobutanoic acid |
69542-93-4 | 97% | 5g |
$738 | 2021-06-09 | |
| AstaTech | 11158-0.25/G |
4-(2,2-DIMETHYLPROPIONYLAMINO)BUTYRIC ACID |
69542-93-4 | 97% | 0.25g |
$110 | 2023-09-18 | |
| AstaTech | 11158-1/G |
4-(2,2-DIMETHYLPROPIONYLAMINO)BUTYRIC ACID |
69542-93-4 | 97% | 1g |
$276 | 2023-09-18 | |
| AstaTech | 11158-5/G |
4-(2,2-DIMETHYLPROPIONYLAMINO)BUTYRIC ACID |
69542-93-4 | 97% | 5g |
$827 | 2023-09-18 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12492-1 mg |
Pivagabine |
69542-93-4 | 1mg |
¥645.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12492-5 mg |
Pivagabine |
69542-93-4 | 5mg |
¥1317.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12492-10 mg |
Pivagabine |
69542-93-4 | 10mg |
¥1947.00 | 2022-04-26 |
Pivagabine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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